4-(4-Bromophenyl)-2-methyl-1,3-oxazole
Cat. No. B1281594
M. Wt: 238.08 g/mol
InChI Key: KUNURROGBCFQQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592347B2
Procedure details
4-Bromophenacyl bromide (21.3 g) and acetamide (11.3 g) were heated together at 130° C. under argon. After 2.5 h the reaction mixture was allowed to cool, and partitioned between water (150 ml) and Et2O (150 ml). The organic phase was washed with aqueous NaOH (0.5N), aqueous HCl (0.5M) and saturated aqueous NaCl solution (100 ml of each), dried (MgSO4) and evaporated to give a brown solid which was recrystallised from hexanes to give the title compound (D37) as an orange solid (4.1 g). LCMS electrospray (+ve) 239 (MH+).
Name
Name
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:11]=[CH:10][C:5]([C:6](=O)[CH2:7]Br)=[CH:4][CH:3]=1.[C:12]([NH2:15])(=[O:14])[CH3:13]>>[Br:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]2[N:15]=[C:12]([CH3:13])[O:14][CH:7]=2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
|
|
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Quantity
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21.3 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=CC=C(C(CBr)=O)C=C1
|
|
Name
|
|
|
Quantity
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11.3 g
|
|
Type
|
reactant
|
|
Smiles
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C(C)(=O)N
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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to cool
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
partitioned between water (150 ml) and Et2O (150 ml)
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic phase was washed with aqueous NaOH (0.5N), aqueous HCl (0.5M) and saturated aqueous NaCl solution (100 ml of each),
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a brown solid which
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
was recrystallised from hexanes
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Outcomes
Product
Details
Reaction Time |
2.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(C=C1)C=1N=C(OC1)C
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.1 g |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
